Cas no 2679816-33-0 (tert-butyl (2S)-2-amino-3-(carbamoylamino)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(carbamoylamino)propanoate
• CAS No: 2679816-33-0
• MF: C₈H₁₇N₃O₃
• MW: 203.238881826401
• CID: 5643171
• PubChem ID: 165936483
• Update Time: 2023-09-10

tert-butyl (2S)-2-amino-3-(carbamoylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28272535
• tert-butyl (2S)-2-amino-3-(carbamoylamino)propanoate
• 2679816-33-0

• Inchi： 1S/C8H17N3O3/c1-8(2,3)14-6(12)5(9)4-11-7(10)13/h5H,4,9H2,1-3H3,(H3,10,11,13)/t5-/m0/s1
• InChI Key： WFMCADSTHBMREN-YFKPBYRVSA-N
• SMILES： O(C([C@H](CNC(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.12699141g/mol
• Monoisotopic Mass: 203.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 107Ų